Cas no 2320817-46-5 (3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 2320817-46-5
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5328259
• Update Time: 2025-05-30

3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidine-1-carbonyl)pyridin-2(1H)-one
• 3-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidine-1-carbonyl]-1H-pyridin-2-one
• 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H22N4O3/c1-12-13(2)20-11-21-17(12)25-10-14-5-8-22(9-6-14)18(24)15-4-3-7-19-16(15)23/h3-4,7,11,14H,5-6,8-10H2,1-2H3,(H,19,23)
• InChI Key： VEBASQJWNQQKPL-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=CN=1)CC1CCN(C(C2=CC=CNC2=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 567
• XLogP3: 1.7
• Topological Polar Surface Area: 84.4

Additional information on 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

3-(4-{(5,6-Dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

The compound 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one, with CAS No. 2320817-46-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring, a piperidine moiety, and a di-hydropyridine system. The integration of these structural elements contributes to its potential biological activity and therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine derivative. The 5,6-dimethylpyrimidin-4-one moiety is often synthesized through condensation reactions involving aldehydes and ketones. This intermediate is then subjected to further modifications to introduce the piperidine ring. The formation of the piperidine ring is crucial as it serves as a bridge between the pyrimidine and dihydropyridine components of the molecule.

The dihydropyridine system in this compound is another key feature that contributes to its biological activity. Dihydropyridines are known for their role in calcium channel modulation, which makes them valuable in the development of cardiovascular drugs. Recent studies have explored the potential of this compound as a modulator of ion channels, particularly in the context of hypertension and other cardiovascular disorders.

In terms of biological activity, this compound has shown promising results in preclinical studies. Researchers have reported its ability to inhibit certain enzymes and modulate cellular signaling pathways. For instance, studies have demonstrated its potential as an antagonist of specific G-protein coupled receptors (GPCRs), which are implicated in various physiological processes. These findings suggest that the compound could be a lead candidate for drug development targeting conditions such as inflammation, pain, and neurodegenerative diseases.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, advancements in synthetic chemistry have enabled more efficient routes to construct such molecules. For example, the use of catalytic asymmetric synthesis has been explored to streamline the construction of chiral centers within the molecule.

In conclusion, 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one represents a fascinating example of how intricate molecular architectures can be harnessed for therapeutic purposes. With ongoing research into its biological properties and synthetic optimization, this compound holds significant potential in advancing drug discovery and development.